Cas no 2228870-63-9 (1-(3-Bromopyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Bromopyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228870-63-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 5773626
• PubChem ID: 165644925
• Update Time: 2023-11-15

1-(3-Bromopyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228870-63-9
• EN300-1927289
• 1-(3-bromopyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• 1-(3-Bromopyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C10H8BrNO3/c11-7-2-1-3-12-8(7)10(9(14)15)4-6(13)5-10/h1-3H,4-5H2,(H,14,15)
• InChI Key： KBNGAGXRAXYBFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.3Ų